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Cat. No.: B15587662

Get Quote

Technical Support Center: UNC7145
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers using UNC7145, a negative control compound for the NSD2-

PWWP1 chemical probe, UNC6934.

Frequently Asked Questions (FAQs)
Q1: What is UNC7145 and what is its intended use?

A1: UNC7145 is a chemical compound designed to serve as a negative control for UNC6934, a

potent and selective chemical probe that targets the PWWP1 domain of the nuclear receptor-

binding SET domain-containing protein 2 (NSD2).[1][2][3] UNC6934 binds to the H3K36me2-

binding pocket of the PWWP1 domain, leading to the accumulation of NSD2 in the nucleolus.

[2][3] UNC7145 is structurally very similar to UNC6934 but has been engineered to be inactive,

making it an ideal tool to differentiate the specific effects of UNC6934-mediated inhibition from

any off-target or non-specific effects.

Q2: How does UNC7145 differ from UNC6934 in its mechanism of action?
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A2: The key structural difference between UNC7145 and UNC6934 lies in a specific chemical

moiety. UNC7145 possesses a bulkier isopropyl group in place of the cyclopropyl group found

in UNC6934.[4] This seemingly minor change is critical, as the isopropyl group prevents

UNC7145 from fitting into the methyl-lysine binding pocket of the NSD2-PWWP1 domain.[4]

Consequently, UNC7145 does not bind to NSD2-PWWP1 and should not elicit the biological

effects observed with UNC6934, such as the redistribution of NSD2 to the nucleolus.[4]

Q3: What are the physical and chemical properties of UNC7145?

A3: Key properties of UNC7145 are summarized in the table below.

Property Value

Molecular Formula C₂₄H₂₃N₅O₄

Molecular Weight 445.47 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage Store at -20°C for long-term stability

Troubleshooting Inconsistent Results with UNC7145
Users may occasionally encounter inconsistent or unexpected results when using UNC7145.

This section provides guidance on how to troubleshoot these issues. The primary inconsistent

result would be the observation of a biological effect with UNC7145 that mimics the effect of the

active probe, UNC6934.

Problem: UNC7145 is showing biological activity similar to UNC6934 (e.g., causing NSD2

nucleolar localization).

This is the most common form of "inconsistent result" for a negative control. The

troubleshooting workflow below can help identify the root cause.
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Start: UNC7145 Shows Unexpected Activity

1. Verify Compound Identity & Purity

2. Assess Compound Solubility & Stability

Compound is correct

Action: Order new, validated compound

Compound identity/purity is questionable

3. Review Working Concentration

Soluble & Stable

Action: Prepare fresh stock solutions

Precipitation or degradation suspected

4. Evaluate Cell Health & Artifacts

Concentration is appropriate

Action: Perform dose-response experiment

Concentration may be too high

5. Check for Experimental Error

Cells are healthy, no artifacts

Action: Run cytotoxicity assay

Cytotoxicity or artifacts observed

Identify Source of Inconsistency

No experimental error found

Action: Review protocol, check for cross-contamination

Cross-contamination or other error possible

Click to download full resolution via product page

Troubleshooting workflow for unexpected UNC7145 activity.
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Detailed Troubleshooting Steps
1. Verify Compound Identity and Purity

Is it possible there was a mix-up with the active compound, UNC6934? Ensure that tubes

and vials are correctly labeled. If in doubt, use a fresh, unopened vial of UNC7145.

What is the purity of the compound? Impurities could potentially have biological activity.

Always source UNC7145 from a reputable supplier that provides a certificate of analysis with

purity data.

2. Assess Compound Solubility and Stability

Is the compound fully dissolved? UNC7145 is soluble in DMSO. Ensure that you have

created a clear stock solution. Precipitated compound can lead to inconsistent

concentrations in your experiments and can sometimes cause cellular stress, leading to

artifacts.

Could the compound have degraded? Store the DMSO stock solution at -20°C in small

aliquots to avoid repeated freeze-thaw cycles. If degradation is suspected, prepare a fresh

stock solution from solid material.

3. Review Working Concentration

Are you using UNC7145 at the same concentration as UNC6934? Negative controls should

ideally be used at the same concentration as the active probe.

Could the concentration be too high? At very high concentrations, even relatively inert

molecules can cause non-specific effects or cytotoxicity. If you are observing an effect with

UNC7145, consider performing a dose-response experiment to see if the effect is

concentration-dependent.

4. Evaluate Cell Health and Potential Artifacts

Is UNC7145 causing cytotoxicity? A compound that is toxic to cells can lead to a variety of

secondary effects that might be misinterpreted as a specific biological activity. It is

recommended to perform a cytotoxicity assay (e.g., CellTiter-Glo®, LDH release assay) with
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both UNC7145 and UNC6934. Both compounds have been reported to have limited

cytotoxicity, but this can be cell-type dependent.[4]

Could the observed effect be an artifact of the assay? Some compounds can interfere with

assay readouts (e.g., autofluorescence in imaging-based assays). Examine the cells treated

with UNC7145 under the microscope for any signs of stress, precipitation, or

autofluorescence.

5. Check for Experimental Error

Is there a possibility of cross-contamination? Ensure that pipette tips are changed between

handling UNC6934 and UNC7145 to avoid contaminating the negative control with the active

compound.

Are you comparing to the correct vehicle control? The vehicle control (e.g., DMSO) should

be run at the same final concentration as in the UNC6934 and UNC7145 treated samples.

Experimental Protocols
Key Experiment: Assessing NSD2 Nucleolar Localization

This experiment is designed to verify the activity of UNC6934 and the inactivity of UNC7145.

The expected outcome is that UNC6934 will cause an increase in the localization of NSD2 to

the nucleolus, while UNC7145 and the vehicle control will not.

Materials:

U2OS cells (or other suitable cell line expressing NSD2)

UNC6934 (active probe)

UNC7145 (negative control)

DMSO (vehicle)

Primary antibody against NSD2

Primary antibody against a nucleolar marker (e.g., Fibrillarin, Nucleolin)
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Appropriate fluorescently labeled secondary antibodies

DAPI (for nuclear staining)

Confocal microscope

Protocol:

Cell Plating: Plate U2OS cells on coverslips in a multi-well plate at a density that will result in

50-70% confluency at the time of treatment.

Compound Treatment: Prepare working solutions of UNC6934, UNC7145, and a DMSO

vehicle control in cell culture media. A typical concentration to test is 5 µM.[4] Aspirate the old

media from the cells and add the media containing the compounds or vehicle. Incubate for 4

hours at 37°C.[4]

Fixation and Permeabilization: After incubation, wash the cells with PBS and then fix with 4%

paraformaldehyde. Permeabilize the cells with a solution of 0.1% Triton X-100 in PBS.

Immunostaining: Block the cells with a suitable blocking buffer (e.g., 5% BSA in PBS).

Incubate with primary antibodies against NSD2 and a nucleolar marker, followed by

incubation with the corresponding fluorescently labeled secondary antibodies. Stain the

nuclei with DAPI.

Imaging: Mount the coverslips on microscope slides and image using a confocal microscope.

Analysis: Quantify the co-localization of the NSD2 signal with the nucleolar marker signal in

multiple cells for each treatment condition.

Preparation Immunofluorescence Analysis

Plate U2OS cells Treat with UNC6934,
UNC7145, or DMSO Fix and Permeabilize Immunostain for NSD2

& Nucleolar Marker Stain Nuclei with DAPI Confocal Microscopy Quantify Co-localization

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15587662/docs?utm_src=pdf-body#troubleshooting-inconsistent-results-with-unc7145
https://www.biorxiv.org/content/10.1101/2021.03.05.433782.full
https://www.biorxiv.org/content/10.1101/2021.03.05.433782.full
https://www.benchchem.com/product/b15587662/docs?utm_src=pdf-body-img#troubleshooting-inconsistent-results-with-unc7145
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental workflow for assessing NSD2 localization.

Expected Results
Treatment (5 µM) Expected Observation Rationale

DMSO Vehicle
Diffuse nuclear NSD2 staining,

low nucleolar signal.
Baseline localization of NSD2.

UNC6934
Significant accumulation of

NSD2 signal in the nucleolus.

Active probe displaces NSD2

from chromatin, leading to

nucleolar sequestration.[2][4]

UNC7145

Similar to DMSO; diffuse

nuclear NSD2, low nucleolar

signal.

Inactive control does not bind

NSD2-PWWP1 and should not

alter its localization.[4]

Signaling Pathway Diagram
The diagram below illustrates the mechanism of action of UNC6934 and the intended lack of

action of UNC7145.

Cell Nucleus

NSD2
PWWP1 Domain

SET Domain

Chromatin (H3K36me2)

Binds to

Nucleolus

Relocalizes (with UNC6934)

UNC6934
(Active Probe)

Inhibits Binding

UNC7145
(Negative Control)

No Interaction
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Mechanism of UNC6934 and UNC7145 on NSD2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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